Cas no 181183-52-8 (Almotriptan malate)

• Product Name: Almotriptan malate
• CAS No: 181183-52-8
• MF: C₂₁H₃₁N₃O₇S
• MW: 469.551744699478
• MDL: MFCD08067740
• CID: 66171
• PubChem ID: 123607
• Update Time: 2025-10-29

Almotriptan malate Chemical and Physical Properties

Names and Identifiers

• ALMOTRIPTAN
• BUTANEDIOIC ACID, HYDROXY-, COMPD WITH 1-[[[3-[2-(DIMETHYLAMINO)ETHYL]-1H-INDOL-5-YL]METHYL]SULFONYL]PYRROLIDINE
• ALMOTRIPTAN MALATE
• AlmotriptanMaleate
• 1-[[[2-(Dimethyl-amino)ethyl]-1H-indol-5-yl]methyl]sulfonyl]pyrrolidine Malate
• 1-[[3-(2-dimethylaminoethyl)-5-indolyl]methanesulphonyl]pyrrolidine Malate
• LAS-31416 Malate
• Lactose Monohydrate
• AlMotriptan Malate See: A575201
• Almotriptan Malate See: A575201
• PNU180638
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine,2-hydroxybutanedioic acid
• 3-[2-(Dimethylamino)ethyl]-5-(pyrrolidin-1-ylsulfonylmethyl )-1H-indole malate
• N,N-Dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine
• Amotriptan malate
• AlMotriptan Malate (Axert)
• Almotriptan Malate (200 mg)
• PNU 180638
• 3-[2-(Dimethylamino)ethyl]-5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indole Malate
• 1-[[[3-[2-(dimeth
• Almotriptan maleate
• Almotriptan (malate)
• LAS 31416 D,L-malate acid
• PNU 180638E
• LAS 31416
• AK110510
• Almotriptan malate [USAN]
• Almotriptan malate (USAN)
• 1-(((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)sulfonyl)pyrrolidine, hydroxybutanedionate (1:1)
• 1-(((3-(2-(Dimethylamino)ethyl)indol-5-yl)methyl)sulfonyl)pyrrolidine malate (1:1)
• N,N-dimethyl-2-[5-(pyrrolidin-1
• ALMOTRIPTAN MALATE (MART.)
• LAS-31416-D,L-MALATE-ACID
• PJP312605E
• s2096
• 1-[({3-[2-(Dimethylamino)ethyl]indol-5-yl}methyl)sulfonyl]pyrrolidine malate (1:1)
• 181183-52-8
• QHATUKWEVNMHRY-UHFFFAOYSA-N
• Axert (TN)
• PNU-180638E
• ALMOTRIPTAN MALATE [ORANGE BOOK]
• 1-(((3-(2-(Dimethylamino)ethyl)indol-5-yl)methyl)sulfonyl)pyrrolidine malate
• BCP9000276
• BCP05632
• MFCD08067740
• CHEBI:53781
• ALMOTRIPTAN MALATE (USP MONOGRAPH)
• HMS3884P05
• Almotriptan malate (USP)
• ALMOTRIPTAN MALATE [EP MONOGRAPH]
• F14758
• HY-B0383
• SW219418-1
• Axert
• LAS-31416 D,L-Malate acid
• D02825
• HMS3651A12
• SMR004701216
• SR-05000001986-2
• UNII-PJP312605E
• FT-0661519
• AS-12142
• SCHEMBL221131
• DTXSID1044225
• ALMOTRIPTAN MALATE [WHO-DD]
• ALMOTRIPTAN MALATE [USP MONOGRAPH]
• 1-(((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)sulfonyl)pyrrolidine, hydroxybutanedioate (1:1)
• 1-(((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)sulfonyl)pyrrolidine hydroxybutanedioate
• ALMOTRIPTAN MALATE [USP-RS]
• CHEMBL1200521
• ALMOTRIPTAN MALATE [VANDF]
• Almotriptan Malate(PNU180638)
• ALMOTRIPTAN MALATE [MART.]
• ALMOTRIPTAN MALATE (USP-RS)
• ALMOTRIPTAN MALATE (EP MONOGRAPH)
• N,N-dimethyl-2-(5-((pyrrolidin-1-ylsulfonyl)methyl)-1H-indol-3-yl)ethan-1-amine 2-hydroxysuccinate
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine;2-hydroxybutanedioic acid
• MLS006010048
• 181183-52-8(Almotriptan Malate)
• AKOS015950790
• Almotriptan d,l-hydrogenmalate
• CCG-269445
• SR-05000001986
• Q27124206
• ALMOTRIPTAN MALEATE [MI]
• Almogran
• DTXCID9024225
• J-011571
• Almotriptan Malate(PNU180638)?
• A3111
• GLXC-04953
• SBI-0653438.0001
• Almotriptan malate

• MDL： MFCD08067740
• Inchi： 1S/C17H25N3O2S.C4H6O5/c1-19(2)10-7-15-12-18-17-6-5-14(11-16(15)17)13-23(21,22)20-8-3-4-9-20;5-2(4(8)9)1-3(6)7/h5-6,11-12,18H,3-4,7-10,13H2,1-2H3;2,5H,1H2,(H,6,7)(H,8,9)
• InChI Key： QHATUKWEVNMHRY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C(=CN2)CCN(C)C)C=1)(N1CCCC1)(=O)=O.OC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 469.18800
• Monoisotopic Mass: 469.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.27g/cm3
• Melting Point: 171-175°C
• Boiling Point: 538.7ºC at 760mmHg
• Flash Point: 279.6ºC
• PSA: 159.62000
• LogP: 2.12290
• Merck: 304

Almotriptan malate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Almotriptan malate

Almotriptan Malate (CAS No. 181183-52-8): An Overview of Its Properties, Applications, and Recent Research

Almotriptan malate (CAS No. 181183-52-8) is a selective serotonin 5-HT_1B/1D receptor agonist that has gained significant attention in the treatment of migraine headaches. This compound, also known as N-[3-(2-methylpropoxy)-1H-indol-5-ylmethyl]-N'-[4-(trifluoromethyl)phenyl]urea, is a member of the triptan class of medications, which are widely used for their efficacy in managing acute migraine attacks.

The chemical structure of almotriptan malate is characterized by its indole core and a trifluoromethyl substituent, which contribute to its high affinity for serotonin receptors. This unique structure allows almotriptan malate to effectively bind to and activate 5-HT_1B/1D receptors, leading to vasoconstriction of dilated blood vessels in the brain and inhibition of the release of inflammatory neuropeptides. These mechanisms collectively help alleviate the symptoms associated with migraine headaches.

In clinical trials, almotriptan malate has demonstrated significant efficacy in reducing the severity and duration of migraine attacks. A double-blind, placebo-controlled study published in the journal Cephalalgia reported that patients treated with almotriptan malate experienced a higher rate of pain relief and fewer side effects compared to those receiving placebo. The study also noted that the drug was well-tolerated, with common side effects including nausea, dizziness, and paresthesia.

Recent research has further explored the potential benefits and mechanisms of action of almotriptan malate. A study published in the Journal of Headache and Pain investigated the pharmacokinetic properties of almotriptan malate in different patient populations. The results indicated that the drug has a rapid onset of action, with peak plasma concentrations achieved within 2 hours of oral administration. Additionally, the study found that almotriptan malate has a relatively long half-life, allowing for sustained therapeutic effects.

The safety profile of almotriptan malate has been extensively evaluated in various clinical settings. A meta-analysis published in the Clinical Therapeutics journal reviewed multiple randomized controlled trials and concluded that almotriptan malate is generally safe and well-tolerated when used as directed. The analysis highlighted that the drug's side effect profile is favorable compared to other triptans, making it a preferred choice for many patients.

Beyond its primary use in treating migraines, there is growing interest in exploring the potential off-label applications of almotriptan malate. Preclinical studies have suggested that the compound may have neuroprotective properties, which could be beneficial in conditions such as cluster headaches and other neurological disorders. A recent review article in the CNS Drugs journal discussed these potential applications and highlighted areas for future research.

In conclusion, almotriptan malate (CAS No. 181183-52-8) is a well-established medication for the treatment of migraine headaches. Its unique chemical structure and mechanism of action make it an effective and safe option for many patients. Ongoing research continues to expand our understanding of its pharmacological properties and potential applications, ensuring that it remains a valuable tool in the management of acute migraines.